Cas no 2138435-91-1 (5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
• CAS No: 2138435-91-1
• MF: C₆H₅BrF₂N₂O
• MW: 239.017507314682
• CID: 6510934
• PubChem ID: 165795604
• Update Time: 2025-09-26

5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one
• EN300-804275
• 2138435-91-1
• 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C6H5BrF2N2O/c7-4-1-3(10)2-11(5(4)12)6(8)9/h1-2,6H,10H2
• InChI Key： HHBCBSKRMDKMCD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C(F)F)C1=O)N

Computed Properties

• Exact Mass: 237.95533g/mol
• Monoisotopic Mass: 237.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one

Introduction to 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 2138435-91-1)

5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2138435-91-1, this compound represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and bromo substituents, along with a difluoromethyl group, endows the molecule with distinct electronic and steric properties that can be leveraged to modulate its biological activity.

The compound belongs to the dihydropyridinone class of molecules, which has been extensively studied due to their broad spectrum of biological activities. Dihydropyridinones are known for their potential applications in treating various diseases, including cardiovascular disorders, inflammation, and infectious diseases. The specific arrangement of functional groups in 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting enzyme-protein interactions. The difluoromethyl group in this compound is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and binding affinity. This moiety can also influence the electronic properties of the molecule, potentially allowing for fine-tuning of its biological activity. The bromo substituent further contributes to the compound's complexity by introducing a halogen bond acceptor site, which can be exploited in designing highly specific interactions with biological targets.

One of the most exciting aspects of 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one is its potential application in the development of antiviral and anticancer agents. Recent studies have shown that dihydropyridinone derivatives can interfere with viral replication by inhibiting key enzymes involved in the viral life cycle. Additionally, these compounds have demonstrated promise in targeting cancer cell proliferation by inhibiting enzymes such as kinases and cyclases. The unique combination of functional groups in this molecule makes it an attractive candidate for further investigation in these areas.

The synthesis of 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amino group at the 5-position and the bromo group at the 3-position necessitates precise control over reaction conditions to avoid unwanted side products. The presence of the difluoromethyl group further complicates the synthesis but also enhances the compound's potential pharmacological activity.

Computational studies have been instrumental in understanding the structural and electronic properties of 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one. Molecular modeling techniques have revealed that this compound can form stable interactions with various biological targets, including enzymes and receptors. These insights have guided the design of analogs with improved binding affinity and selectivity. Additionally, computational studies have helped predict potential drug-like properties such as solubility, permeability, and metabolic stability, which are crucial for evaluating the compound's suitability for further development.

Preclinical studies have begun to explore the pharmacological profile of 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one, providing valuable insights into its potential therapeutic applications. Initial results suggest that this compound exhibits significant inhibitory activity against certain enzymes relevant to cancer and inflammation. These findings are particularly encouraging given the growing demand for novel therapeutic agents with improved efficacy and safety profiles.

The future direction of research on 5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one will likely focus on optimizing its chemical structure to enhance its pharmacological properties. This may involve modifying substituents such as the amino group or exploring alternative synthetic routes to improve yield and scalability. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions contribute to its therapeutic effects.

In conclusion,5-Amino-3-bromo-1-(difluoromethyl)-1,2-dihydropyridin-2-one (CAS No. 2138435-91-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.